Cas no 258273-75-5 (Butyltrimethylammonium Bis(trifluoromethanesulfonyl)imide)

• Product Name: Butyltrimethylammonium Bis(trifluoromethanesulfonyl)imide
• CAS No: 258273-75-5
• MF: C₉H₁₈F₆N₂O₄S₂
• MW: 396.3706
• MDL: MFCD12761449
• CID: 1424294
• PubChem ID: 329763167
• Update Time: 2025-06-25

Butyltrimethylammonium Bis(trifluoromethanesulfonyl)imide Chemical and Physical Properties

Names and Identifiers

• Butyltrimethylammonium bis(trifluoromethylsulfonyl)imide
• AGN-PC-00KD1E
• DSSTox_CID_27896
• DSSTox_RID_82649
• DSSTox_GSID_47920
• Tox21_200597
• bis(trifluoromethylsulfonyl)azanide
• butyl(trimethyl)azanium
• Butyltrimethylammonium Bis(trifluoromethanesulfonyl)imide
• bis(trifluoromethylsulfonyl)azanide,butyl(trimethyl)azanium
• N-Trimethyl-N-butylammonium bis(trifluoromethanesulfonyl)imide
• Butyltrimethylammonium bis(trifluoromethylsulfonyl)imide, 99%
• B3233
• NCGC00258151-01
• 1-Butanaminium, N,N,N-trimethyl-, salt with 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamide
• CHEMBL3181892
• SY234266
• D88994
• Butyltrimethylammonium bis(trifluoromethylsulphonyl)imide
• N,N,N-Trimethyl-1-butanaminium Bis[(trifluoromethyl)sulfonyl]amide
• 3NFF32U9F7
• MFCD12761449
• CS-0378305
• N,N,N-Trimethylbutan-1-aminiumbis((trifluoromethyl)sulfonyl)amide
• XSGKJXQWZSFJEJ-UHFFFAOYSA-N
• NCGC00248755-01
• N,N,N-Trimethylbutan-1-aminium bis((trifluoromethyl)sulfonyl)amide
• 258273-75-5
• 1-Butanaminium, N,N,N-trimethyl-, salt with 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamide (1:1)
• CAS-258273-75-5
• DTXSID3047920
• bis(trifluoromethylsulfonyl)azanide;butyl(trimethyl)azanium
• DTXCID6027896
• SCHEMBL925224

• MDL： MFCD12761449
• Inchi： 1S/C7H18N.C2F6NO4S2/c1-5-6-7-8(2,3)4;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h5-7H2,1-4H3;/q+1;-1
• InChI Key： XSGKJXQWZSFJEJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.[N+](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 396.06121838g/mol
• Monoisotopic Mass: 396.06121838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86

Experimental Properties

• Melting Point: 17°C(lit.)
• Refractive Index: 1.4080 to 1.4120

Butyltrimethylammonium Bis(trifluoromethanesulfonyl)imide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301-H311-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2922 6.1(8) / PGIII
• WGK Germany：3
• Hazard Category Code： 24/25-34-51/53
• Safety Instruction： 26-36/37/39-45-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives

Additional information on Butyltrimethylammonium Bis(trifluoromethanesulfonyl)imide

Butyltrimethylammonium Bis(trifluoromethanesulfonyl)imide: A Comprehensive Overview

Butyltrimethylammonium Bis(trifluoromethanesulfonyl)imide (CAS No. 258273-75-5) is a highly specialized ionic liquid that has garnered significant attention in various scientific and industrial applications. This compound, often abbreviated as BTMA·Tf2N, belongs to the family of quaternary ammonium salts and is widely recognized for its unique chemical properties, including high thermal stability, excellent electrical conductivity, and exceptional solvating power. These attributes make it a versatile material in fields such as electrochemistry, catalysis, and materials science.

The molecular structure of BTMA·Tf2N consists of a cationic part, butyltrimethylammonium (BTMA+), and an anionic part, bis(trifluoromethanesulfonyl)imide (Tf2N−). The BTMA+ cation is derived from the quaternization of trimethylamine with a butyl group, resulting in a highly alkylated nitrogen center. The Tf2N− anion, on the other hand, is a weakly coordinating and highly fluorinated species that contributes significantly to the ionic liquid's stability and performance. Recent studies have highlighted the importance of the interplay between the cationic and anionic components in determining the physical and chemical properties of BTMA·Tf2N.

One of the most notable applications of BTMA·Tf2N is in the field of electrochemistry. Its high ionic conductivity and wide electrochemical window make it an ideal electrolyte for use in batteries, supercapacitors, and fuel cells. Researchers have demonstrated that BTMA·Tf2N can significantly enhance the performance of lithium-ion batteries by stabilizing the solid-electrolyte interphase (SEI) layer on the anode surface. This advancement has been particularly relevant in light of the growing demand for high-energy-density energy storage systems.

In addition to its electrochemical applications, BTMA·Tf2N has found utility in catalysis due to its ability to solubilize a wide range of organic compounds. The imide-based anion in BTMA·Tf2N is known for its poor nucleophilicity, which makes it less likely to interfere with catalytic processes. This property has been exploited in various homogeneous and heterogeneous catalytic systems, including those involving transition metal complexes. Recent research has focused on optimizing the use of BTMA·Tf2N as a catalyst for olefin polymerization and other industrial-scale reactions.

The synthesis of BTMA·Tf2N typically involves a two-step process: first, the preparation of the quaternary ammonium salt via alkylation or quaternization reactions; second, its combination with the appropriate imide salt to form the ionic liquid. The choice of synthesis conditions plays a critical role in determining the purity and stability of the final product. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are often employed to characterize the product and ensure its quality.

From an environmental perspective, BTMA·Tf2N exhibits low volatility and excellent thermal stability, making it a safer alternative to traditional organic solvents. Its resistance to degradation under normal operating conditions also contributes to its eco-friendliness. However, further studies are required to fully understand its long-term environmental impact and biodegradability.

In conclusion, Butyltrimethylammonium Bis(trifluoromethanesulfonyl)imide (CAS No. 258273-75-5) is a multifaceted ionic liquid with a wide range of applications across various industries. Its unique chemical properties, coupled with recent advancements in its synthesis and application techniques, position it as a key material for future technological innovations. As research continues to uncover new potential uses for this compound, its role in advancing modern science and industry is expected to grow significantly.